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CAS No.: 38247-51-7

Cat. No.: B1356481 Get Quote

An In-Depth Technical Guide to 3-(4-Chlorophenoxy)piperidine Hydrochloride

Authored by: A Senior Application Scientist
Introduction
3-(4-Chlorophenoxy)piperidine hydrochloride is a versatile heterocyclic compound of

significant interest to the scientific community, particularly in the realms of pharmaceutical and

agrochemical development. Its molecular architecture, featuring a piperidine ring substituted at

the 3-position with a 4-chlorophenoxy group, makes it a valuable intermediate in the synthesis

of complex, biologically active molecules.[1] The piperidine scaffold itself is a highly privileged

motif in medicinal chemistry, known for enhancing druggability, improving pharmacokinetic

properties, and offering conformational flexibility to interact with biological targets.[2] This guide

provides a comprehensive technical overview of 3-(4-Chlorophenoxy)piperidine
hydrochloride, covering its chemical properties, a plausible synthetic pathway, diverse

applications, and essential safety protocols for researchers, scientists, and drug development

professionals.

Chemical and Physical Properties
The fundamental characteristics of 3-(4-Chlorophenoxy)piperidine hydrochloride are

summarized below. It is important to note that multiple CAS numbers appear in commercial
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listings for this compound; this may be due to different suppliers or batches. The most

frequently cited numbers are included for comprehensive reference.

Property Data Reference(s)

CAS Number 38247-51-7, 1170088-28-4 [1][3]

Molecular Formula C₁₁H₁₄ClNO·HCl [1]

Molecular Weight 248.15 g/mol [1][3]

Appearance

White to pale yellow powder

(inferred from related

compounds)

[4]

SMILES
ClC1=CC=C(OC2CNCCC2)C=

C1.[H]Cl
[3]

InChI Key

OXELOOCWZRBKSV-

UHFFFAOYNA-N (for the free

base)

[5]

Topological Polar Surface Area

(TPSA)
21.26 Å² [3]

logP 2.8926 [3]

Storage Conditions Store at 0-8°C [1]

Synthesis and Manufacturing
While specific, peer-reviewed synthetic procedures for 3-(4-Chlorophenoxy)piperidine
hydrochloride are not extensively detailed in the public domain, a logical and efficient pathway

can be devised based on established principles of organic chemistry, particularly the

Williamson ether synthesis. This proposed workflow is designed for high yield and purity, which

are critical for subsequent applications in drug discovery.

The causality behind this experimental design is rooted in its efficiency and control. Using a

Boc-protected piperidine derivative (tert-butyl 3-hydroxypiperidine-1-carboxylate) prevents

unwanted N-alkylation side reactions. Sodium hydride (NaH) is a strong, non-nucleophilic base,
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ideal for deprotonating the secondary alcohol to form the alkoxide in situ. The subsequent SN2

reaction with 4-chlorofluorobenzene is generally efficient. Finally, acidic deprotection not only

removes the Boc group but also concurrently forms the desired hydrochloride salt, making it an

atom-economical final step.

Step 1: Williamson Ether Synthesis

Step 2: Deprotection and Salt Formation

Boc-3-hydroxypiperidine

tert-Butyl 3-(4-chlorophenoxy)piperidine-1-carboxylate

1. NaH, THF
2. (Reagents for ether synthesis)

4-Chlorophenol

3-(4-Chlorophenoxy)piperidine hydrochloride

HCl in Dioxane

Click to download full resolution via product page

Caption: Proposed synthetic workflow for 3-(4-Chlorophenoxy)piperidine hydrochloride.

Applications and Research Significance
The utility of 3-(4-Chlorophenoxy)piperidine hydrochloride spans multiple scientific

disciplines, underscoring its importance as a versatile chemical building block.

Pharmaceutical Development: This is the primary application area. The compound serves as

a crucial starting material or intermediate in the synthesis of novel therapeutic agents,

particularly those targeting neurological disorders.[1][4] The piperidine moiety can influence a
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drug's interaction with neurotransmitter systems, making it a valuable scaffold for CNS drug

discovery.[1][2]

Agrochemical Formulations: It is employed in the creation of next-generation herbicides and

pesticides.[1] The specific toxiphore of the 4-chlorophenoxy group combined with the

piperidine carrier can lead to enhanced efficacy and selectivity in crop protection products.

Biochemical Research: Researchers utilize this compound in studies of receptor binding and

cell signaling pathways.[1][4] Its defined structure allows for the systematic probing of ligand-

receptor interactions, aiding in the elucidation of complex cellular mechanisms.

Material Science and Analytical Chemistry: The compound also finds niche applications in

the development of specialty polymers and as a reference standard in chromatographic

analysis, ensuring the accurate quantification of complex mixtures.[1]

Key Application Areas

3-(4-Chlorophenoxy)piperidine HCl
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Caption: Logical relationship between the core compound and its major applications.

Experimental Protocol: N-Alkylation
To demonstrate the utility of 3-(4-Chlorophenoxy)piperidine hydrochloride as a synthetic

intermediate, the following is a self-validating protocol for a standard N-alkylation reaction. This

procedure is representative of a common subsequent step in a drug discovery workflow.

Objective: To synthesize N-benzyl-3-(4-chlorophenoxy)piperidine from the hydrochloride salt.
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Materials:

3-(4-Chlorophenoxy)piperidine hydrochloride

Benzyl bromide

Potassium carbonate (K₂CO₃), anhydrous

Acetonitrile (CH₃CN), anhydrous

Dichloromethane (DCM)

Saturated aqueous sodium bicarbonate (NaHCO₃) solution

Brine (saturated NaCl solution)

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask

Magnetic stirrer and stir bar

Reflux condenser

Separatory funnel

Rotary evaporator

Methodology:

Neutralization: In a 100 mL round-bottom flask, dissolve 3-(4-Chlorophenoxy)piperidine
hydrochloride (1.0 eq) in a mixture of DCM and saturated NaHCO₃ solution. Stir vigorously

for 15 minutes.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer. Wash the

aqueous layer twice with DCM. Combine all organic extracts.

Causality: This step is crucial to convert the hydrochloride salt to its free base form, which

is the nucleophilic species required for the subsequent alkylation.
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Drying and Concentration: Dry the combined organic layer over anhydrous MgSO₄, filter, and

concentrate under reduced pressure using a rotary evaporator to yield the free base, 3-(4-

chlorophenoxy)piperidine.

Alkylation Reaction: Immediately dissolve the resulting free base in anhydrous acetonitrile.

Add anhydrous potassium carbonate (2.5 eq) followed by benzyl bromide (1.1 eq).

Causality: K₂CO₃ acts as a base to neutralize the HBr formed during the reaction, driving

the equilibrium towards the product. Acetonitrile is a suitable polar aprotic solvent for this

SN2 reaction.

Reaction Monitoring: Heat the mixture to 60°C and stir for 4-6 hours. Monitor the reaction

progress by Thin Layer Chromatography (TLC).

Workup: Once the reaction is complete, cool the mixture to room temperature and filter off

the solids. Concentrate the filtrate under reduced pressure.

Purification: Redissolve the crude residue in DCM and wash with water and then brine. Dry

the organic layer over MgSO₄, filter, and concentrate. Purify the crude product by column

chromatography on silica gel to obtain the pure N-benzyl-3-(4-chlorophenoxy)piperidine.

Self-Validation: The purity of the final product can be confirmed by ¹H NMR, ¹³C NMR, and

mass spectrometry, which will validate the success of the protocol.

Safety, Handling, and Storage
3-(4-Chlorophenoxy)piperidine hydrochloride and related piperidine derivatives require

careful handling due to their potential toxicity and irritant properties.[6][7][8]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.[8]

Skin Protection: Handle with chemical-resistant gloves (e.g., nitrile). Wear a lab coat or a

protective suit.[8]

Respiratory Protection: Use in a well-ventilated area or under a chemical fume hood. Avoid

breathing dust.[7][8]
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GHS Hazard and Precautionary Statements (based on related compounds):
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Hazard Class Statement
Precautionary
Measures

Reference(s)

Acute Toxicity, Oral
H301: Toxic if

swallowed

P264: Wash hands

thoroughly after

handling. P270: Do

not eat, drink or

smoke when using

this product.

P301+P310: IF

SWALLOWED:

Immediately call a

POISON CENTER or

doctor/physician.

P405: Store locked

up.

[6][8]

Skin Irritation
H315: Causes skin

irritation

P280: Wear protective

gloves. P302+P352:

IF ON SKIN: Wash

with plenty of soap

and water.

P332+P313: If skin

irritation occurs: Get

medical

advice/attention.

[7]

Eye Irritation H319: Causes serious

eye irritation

P280: Wear eye

protection.

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing. P337+P313: If

eye irritation persists:

[7]
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Get medical

advice/attention.

Spill Response:

Minor Spills: Clean up spills immediately. Avoid generating dust. Use dry clean-up

procedures (sweep or vacuum) and place the material in a sealed, labeled container for

disposal.[7]

Major Spills: Evacuate the area. Alert emergency responders. Wear appropriate PPE and

prevent the spillage from entering drains or water courses.[7]

Storage and Disposal:

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, locked up

as per regulations.[1][7] Recommended storage temperature is between 0-8°C.[1]

Disposal: Dispose of contents and container in accordance with local, regional, national, and

international regulations.[6]

Conclusion
3-(4-Chlorophenoxy)piperidine hydrochloride stands out as a chemical intermediate of

considerable value. Its well-defined structure provides a reliable foundation for building

molecular complexity, leading to advancements in pharmaceuticals, agrochemicals, and

fundamental biochemical research. The insights and protocols detailed in this guide are

intended to equip researchers with the necessary technical knowledge to handle, utilize, and

innovate with this important compound safely and effectively.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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